Cas no 2034517-68-3 (N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide)

• Product Name: N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide
• CAS No: 2034517-68-3
• MF: C₂₁H₂₃F₃N₄O
• MW: 404.428735017776
• CID: 5468932
• Update Time: 2025-05-19

N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide

• Inchi： 1S/C21H23F3N4O/c22-21(23,24)17-7-3-2-6-16(17)20(29)25-15-9-11-28(12-10-15)19-13-14-5-1-4-8-18(14)26-27-19/h2-3,6-7,13,15H,1,4-5,8-12H2,(H,25,29)
• InChI Key： VYBKJNMCQZQGKW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NC1CCN(C2=CC3=C(CCCC3)N=N2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 404.18239586 g/mol
• Monoisotopic Mass: 404.18239586 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.1
• Molecular Weight: 404.4

Additional information on N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide

Research Briefing on N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide (CAS: 2034517-68-3)

In recent years, the compound N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide (CAS: 2034517-68-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a tetrahydrocinnoline core and a trifluoromethylbenzamide moiety, has shown promising potential as a modulator of various biological targets. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide involves a multi-step process that begins with the construction of the tetrahydrocinnoline scaffold. Recent advancements in catalytic methods have improved the yield and purity of this intermediate, enabling more efficient production of the final compound. The incorporation of the trifluoromethyl group is achieved through palladium-catalyzed cross-coupling reactions, which have been optimized to minimize side products and enhance scalability. These synthetic improvements are critical for supporting preclinical and clinical studies.

Pharmacological studies have revealed that this compound exhibits high affinity for specific protein kinases involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its ability to inhibit kinase activity at nanomolar concentrations, with selectivity profiles that suggest minimal off-target effects. Molecular docking simulations have further elucidated the binding interactions between the compound and its target proteins, highlighting the importance of the trifluoromethylbenzamide group in stabilizing these complexes. These findings underscore the compound's potential as a lead candidate for drug development.

In vivo evaluations have corroborated the therapeutic efficacy of N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide in animal models of disease. For instance, in murine models of rheumatoid arthritis, the compound significantly reduced joint inflammation and cartilage degradation. Similarly, in xenograft models of certain cancers, it demonstrated potent antitumor activity by inhibiting angiogenesis and inducing apoptosis. These results are supported by pharmacokinetic studies indicating favorable bioavailability and tissue distribution, although further optimization may be required to address metabolic stability concerns.

Despite these promising findings, challenges remain in the development of this compound. Issues such as potential drug-drug interactions and long-term toxicity profiles necessitate comprehensive safety assessments. Additionally, the identification of biomarkers for patient stratification will be crucial for maximizing clinical success. Ongoing research is exploring structural analogs to enhance potency and reduce adverse effects, while also investigating combination therapies to overcome resistance mechanisms.

In conclusion, N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]-2-(trifluoromethyl)benzamide represents a compelling avenue for therapeutic intervention in inflammation and oncology. Its unique chemical structure and robust biological activity position it as a valuable tool for both basic research and drug discovery. Continued investigation into its mechanisms and applications will undoubtedly yield further insights, paving the way for its transition into clinical trials.